Cas no 325978-45-8 (N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3-methoxynaphthalene-2-carboxamide)

• Product Name: N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3-methoxynaphthalene-2-carboxamide
• CAS No: 325978-45-8
• MF: C₂₅H₁₇Cl₂NO₃
• MW: 450.313384771347
• CID: 5832751
• PubChem ID: 4858237
• Update Time: 2025-10-31

N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3-methoxynaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-(2-chlorobenzoyl)phenyl)-3-methoxy-2-naphthamide
• 2-Naphthalenecarboxamide, N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3-methoxy-
• F0014-0381
• Oprea1_235680
• N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3-methoxynaphthalene-2-carboxamide
• AKOS001131484
• 325978-45-8
• SR-01000420941-1
• Z27388193
• SR-01000420941

• Inchi： 1S/C25H17Cl2NO3/c1-31-23-13-16-7-3-2-6-15(16)12-20(23)25(30)28-22-11-10-17(26)14-19(22)24(29)18-8-4-5-9-21(18)27/h2-14H,1H3,(H,28,30)
• InChI Key： GEYKVPLPJXEJQP-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC(OC)=C1C(NC1=CC=C(Cl)C=C1C(=O)C1=CC=CC=C1Cl)=O

Computed Properties

• Exact Mass: 449.0585488g/mol
• Monoisotopic Mass: 449.0585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 582.7±50.0 °C(Predicted)
• pka: 11.06±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3-methoxynaphthalene-2-carboxamide

Comprehensive Overview of N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3-methoxynaphthalene-2-carboxamide (CAS 325978-45-8)

N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3-methoxynaphthalene-2-carboxamide (CAS 325978-45-8) is a specialized organic compound with a unique molecular structure that combines a chlorobenzoyl moiety with a methoxynaphthalene backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in targeted therapies and crop protection. The presence of both chloro and methoxy functional groups enhances its reactivity and binding affinity, making it a valuable candidate for further scientific exploration.

In recent years, the demand for N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3-methoxynaphthalene-2-carboxamide has surged, particularly in the context of drug discovery and agrochemical innovation. Researchers are increasingly focusing on its potential as a bioactive scaffold, leveraging its structural features to develop novel inhibitors or modulators for specific biological pathways. The compound's CAS number 325978-45-8 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance.

One of the most frequently asked questions about this compound revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize its purity and structural integrity. Additionally, its solubility profile and stability under various conditions are key considerations for researchers aiming to incorporate it into experimental protocols.

The mechanism of action of N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3-methoxynaphthalene-2-carboxamide remains an active area of investigation. Preliminary studies suggest that its dual functional groups may interact with specific enzyme active sites or receptor domains, offering insights into its potential therapeutic or agricultural benefits. This aligns with the growing trend of structure-activity relationship (SAR) studies, which aim to optimize compound efficacy while minimizing unintended side effects.

From an industrial perspective, the scalability of producing CAS 325978-45-8 is a topic of interest. Manufacturers are exploring green chemistry approaches to reduce waste and improve yield, addressing broader environmental concerns. The compound's patent status and intellectual property landscape also play a pivotal role in its commercial viability, with many stakeholders monitoring developments in this space.

In conclusion, N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3-methoxynaphthalene-2-carboxamide represents a fascinating intersection of chemistry and applied science. Its versatility and potential applications in pharmaceuticals, agrochemicals, and material science make it a compound worth watching. As research progresses, its role in addressing some of the most pressing challenges in these fields may become even more pronounced.